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Compound of Interest

Compound Name: ZQ-16

Cat. No.: B1664550

Application Notes and Protocols

Introduction

ZQ-16 is a potent and selective small-molecule agonist for the G protein-coupled receptor 84
(GPR84).[1][2][3][4][5]i6] GPR84 is primarily expressed in immune cells, including leukocytes,
spleen, and bone marrow, and is implicated in inflammatory processes.[1] This makes ZQ-16 a
valuable chemical tool for researchers and drug development professionals studying the role of
GPR84 in immune-mediated diseases. These application notes provide an overview of ZQ-16's
biological activities and detailed protocols for its use in in vitro assays.

Biological Activity and Data

ZQ-16, with the chemical name 2-(hexylthio)pyrimidine-4,6-diol, selectively activates GPR84,
showing no significant activity at other free fatty acid receptors such as GPR40, GPR41,
GPR119, or GPR120.[2][3][5] Its activation of GPR84 initiates several downstream signaling
cascades, including calcium mobilization, inhibition of cyclic AMP (cAMP) accumulation,
phosphorylation of extracellular signal-regulated kinase 1/2 (ERK1/2), and recruitment of 3-
arrestin.[1][6]

Quantitative Data Summary
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Assay Type Cell Line Parameter ZQ-16 Value Reference
Calcium HEK293/Gal6/G
o EC50 0.213 uM [3][4]
Mobilization PR84
Calcium HEK293/Gal6/G
o EC50 1.01 uM [4]
Mobilization PR84
Calcium N
o Not Specified EC50 139 nM [2][5]
Mobilization
cAMP HEK293
Accumulation expressing EC50 0.134 uM [31[4]
Inhibition GPR84
_ HEK293
B-Arrestin )
] expressing EC50 0.597 uM [3]
Recruitment
GPR84

GPR84 Signaling Pathway Activated by ZQ-16
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Seed HEK293/GPR84/Ga16 cells

!

Incubate overnight

!

Load cells with Fluo-4 AM

!

Incubate for 1 hour

!

Measure baseline fluorescence Prepare ZQ-16 serial dilutions

N

Inject ZQ-16 and record fluorescence

!

Analyze data and determine EC50
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Plate and starve cells

Y

Stimulate with ZQ-16

Y

Lyse cells and quantify protein

Y

SDS-PAGE and transfer to membrane

Y

Block membrane

Y

Incubate with anti-p-ERK1/2 antibody

Y

Incubate with secondary antibody

Y

Detect chemiluminescence

Y

Strip and re-probe for total ERK1/2

Y

Analyze band intensities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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